Cas no 15441-15-3 (2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl-)

2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl- structure
15441-15-3 structure
Product Name:2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl-
CAS No:15441-15-3
MF:C24H18O3
MW:354.397926807404
CID:222760
PubChem ID:13265581
Update Time:2025-04-19

2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl-
    • 3-benzoyl-1,5-diphenylpent-2-ene-1,5-dione
    • 1,2,3-Tribenzoylpropen
    • 1,2,3-Tribenzoyl-propen
    • 1,4-Butanedione, 1,4-diphenyl-2-(phenylthio)-
    • 1,4-Diphenyl-2-phenylthio-1,4-butandion
    • 3-Benzoyl-1,2-diphenyl-4-thiabutanon
    • 3-Benzoyl-1,5-diphenyl-pent-2-en-1,5-dion
    • 3-benzoyl-1,5-diphenyl-pent-2-ene-1,5-dione
    • 3-Benzoyl-1.5-diphenyl-2-penten-1.5-dion
    • AGN-PC-00M1G1
    • CTK1H5232
    • 15441-15-3
    • NSC139183
    • NSC-139183
    • Inchi: 1S/C24H18O3/c25-22(18-10-4-1-5-11-18)16-21(24(27)20-14-8-3-9-15-20)17-23(26)19-12-6-2-7-13-19/h1-16H,17H2/b21-16-
    • InChI Key: BYFLKSLHCIJYNC-PGMHBOJBSA-N
    • SMILES: O=C(C1C=CC=CC=1)C/C(=C/C(C1C=CC=CC=1)=O)/C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 354.12564
  • Monoisotopic Mass: 354.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2A^2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.184
  • Boiling Point: 557.2°C at 760 mmHg
  • Flash Point: 239.8°C
  • Refractive Index: 1.616
  • PSA: 51.21
  • LogP: 4.95160

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